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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441

The term "Antibacterial agent 153" does not correspond to a specific, uniquely identified
chemical compound in publicly available scientific literature and databases. This ambiguity
prevents the creation of a detailed technical guide as requested. The number "153" appears in
various scientific contexts, but not as a distinct identifier for a single antibacterial molecule.

Initial research reveals that the designation "153" emerges in a variety of unrelated scientific
references, highlighting the challenge in pinpointing a specific chemical structure and its
associated properties. These contexts include:

e Physical and Chemical Properties: In one study, a synthesized conjugate of the antibiotic
linezolid exhibited a melting point of 153—-155 °C[1]. This reference is to a physical
characteristic of a broader class of compounds and not to a specific agent named "153".

» Bibliographic References: The number "153" frequently appears as a citation number in
scientific papers discussing antimicrobial research[2][3][4].

 Biological Strain Identification: Research on antibiotic effects has been conducted on Bacillus
polymyxa 153, a specific strain of bacteria, to study its enzymatic activity in the presence of
various antibiotics[5]. Here, "153" identifies the bacterial strain, not the antibacterial agent.

e Drug Interaction Databases: In a comprehensive list of drug interactions for the antibiotic
azithromycin, "153" is a reference number for a specific interaction[6].
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o Patent Documentation: A United States patent, US5801153A, describes a method for
enhancing the antimicrobial properties of existing antibiotics for use in plants[7].

» General Scientific Literature: The number "153" also appears as a page number in textbooks
and classification documents related to microbiology and pharmacology[8][9].

Due to the lack of a discernible, unique chemical entity defined as "Antibacterial agent 153," it
is not possible to provide the requested in-depth technical guide, including its chemical
structure, properties, experimental protocols, and associated signaling pathways.

For researchers, scientists, and drug development professionals, it is crucial to use precise and
unambiguous identifiers for chemical compounds, such as IUPAC names, CAS numbers, or
specific company compound codes, to ensure accurate information retrieval and scientific
communication. Without such a specific identifier, a comprehensive analysis of "Antibacterial
agent 153" cannot be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ambiguous Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372441#antibacterial-agent-153-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://ncert.nic.in/textbook/pdf/lebo108.pdf
https://www.slideshare.net/slideshow/kd-tripathi-classification-of-drugspptx/254070843
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-chemical-structure-and-properties
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-chemical-structure-and-properties
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-chemical-structure-and-properties
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12372441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

